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Introduction
Ytterbium(III) chloride hexahydrate (YbCl₃·6H₂O) is a hydrated inorganic salt of the

lanthanide element ytterbium. For researchers, scientists, and professionals in drug

development, this compound serves as a crucial starting material and a versatile tool. It is a

primary source of the trivalent ytterbium ion (Yb³⁺), which possesses unique luminescent and

catalytic properties.[1] Its utility spans from a Lewis acid catalyst in complex organic syntheses

to a precursor for advanced nanomaterials used in bioimaging and drug delivery.[1]

Furthermore, due to the similarity in ionic radius with the calcium ion (Ca²⁺), Yb³⁺ serves as an

invaluable spectroscopic probe in studying calcium-dependent biological systems.[2][3] This

guide provides a comprehensive overview of its core physical and chemical properties, detailed

experimental protocols for their characterization, and a summary of its applications relevant to

scientific research.

Physical Properties
Ytterbium(III) chloride hexahydrate is a white or colorless crystalline solid, though sometimes

described as green, that is both deliquescent and hygroscopic, readily absorbing moisture from

the air.[4][5][6] It is soluble in water and alcohols like ethanol.[1][4][7] Due to its hygroscopic

nature, it must be stored in dry, airtight conditions.[4][8]
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Quantitative Physical Data
The fundamental physical properties of Ytterbium(III) chloride hexahydrate are summarized

in the table below for quick reference.

Property Value References

Molecular Formula YbCl₃·6H₂O [5][9]

Molecular Weight 387.49 g/mol [4][5][10]

Appearance
White/colorless crystalline

powder
[4][11]

Melting Point 150-180 °C (decomposes) [8][10][11]

Density 2.57 - 2.58 g/cm³ [8][11][12]

Solubility Soluble in water and ethanol [4][7]

Crystallographic Data
The crystal structure of Ytterbium(III) chloride hexahydrate has been determined by single-

crystal X-ray diffraction.[13][14] It does not exist as a simple hydrated salt in the solid state but

rather as a coordination complex with the formula [YbCl₂(H₂O)₆]Cl.[13][14] In this structure, the

ytterbium ion is coordinated to two chloride ions and six water molecules, forming a complex

cation. The remaining chloride ion acts as the counter-anion.[13][14] The coordination

geometry around the ytterbium center is a distorted square antiprism.[13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1148365?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ytterbium-chloride-hexahydrate
https://www.strem.com/product/93-7003
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ytterbium-chloride-hexahydrate
https://www.webelements.com/compounds/ytterbium/Yb-1_Cl-3_OH2-6.html
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9484874.htm
https://www.webelements.com/compounds/ytterbium/Yb-1_Cl-3_OH2-6.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9484874.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9484874.aspx
https://www.echemi.com/products/pd180521114507-ytterbiumiii-chloride-hexahydrate.html
https://www.aemree.com/ytterbium-chloride-hexahydrate.html
https://www.fishersci.com/shop/products/ytterbium-iii-chloride-hexahydrate-99-9-trace-metal-basis-thermo-scientific/AC194430010
https://www.benchchem.com/product/b1148365?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4459311/
https://www.researchgate.net/publication/276461982_ChemInform_Abstract_Crystal_Structure_of_HexaaquadichloridoytterbiumIII_Chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Crystal System Monoclinic [13]

Space Group P2/c [14]

a 7.8158 (11) Å [13]

b 6.4651 (3) Å [13]

c 12.7250 (18) Å [13]

β 131.45 (2)° [13]

Volume (V) 481.92 (16) Å³ [13]

Z 2 [13]

Chemical Properties
Ytterbium(III) chloride hexahydrate's chemistry is dominated by the Yb³⁺ ion. It is a stable

compound under standard conditions but is sensitive to moisture and incompatible with strong

oxidizing agents.[8][11]

Key Chemical Identifiers
Identifier Value References

CAS Number 10035-01-5 [4][5]

EC Number 237-632-3 [12]

PubChem CID 16211497 [5]

Reactivity and Stability
Stability: The compound is stable under normal ambient and anticipated storage and

handling conditions of temperature and pressure.[8]

Hygroscopicity: It is moisture-sensitive and should be stored in a dry, inert atmosphere.[8]

[11]
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Incompatibilities: It is incompatible with strong oxidizing agents.[8][11]

Lewis Acidity: Like many lanthanide chlorides, it acts as an effective Lewis acid, a property

leveraged to catalyze various organic reactions.[1]

Experimental Protocols
Characterizing Ytterbium(III) chloride hexahydrate involves several standard analytical

techniques. Below are detailed methodologies for key experiments.

Determination of Water of Hydration via
Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is used to determine the water content of hydrated salts by

measuring the change in mass as the sample is heated.[15][16]

Methodology:

Instrument Calibration: Calibrate the TGA instrument's temperature and mass balance

according to the manufacturer's specifications.

Sample Preparation: Accurately weigh approximately 5-10 mg of Ytterbium(III) chloride
hexahydrate into a standard TGA crucible (e.g., alumina or platinum).[17]

Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a constant

flow rate (e.g., 50-100 mL/min) to prevent oxidative side reactions.[18]

Heating Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a controlled, linear rate (e.g., 10 °C/min) to a final temperature

sufficient to ensure all water is removed (e.g., 300 °C).[16]

Data Acquisition: Continuously record the sample mass as a function of temperature.

Data Analysis: Analyze the resulting TGA curve. The mass loss corresponding to the

dehydration steps is used to calculate the number of water molecules per formula unit of the
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salt.[16]

A simplified workflow for Thermogravimetric Analysis (TGA) of a hydrated salt.

Single-Crystal X-ray Diffraction for Structural
Elucidation
This technique provides precise information on the three-dimensional atomic arrangement,

including bond lengths and angles.[19][20]

Methodology:

Crystal Growth: Grow single crystals suitable for diffraction (ideally 30-300 microns in size).

[19] A common method is the slow evaporation of a saturated solution. For YbCl₃·6H₂O,

crystals can be obtained by dissolving the salt in a solvent like acetonitrile, heating to ensure

complete dissolution, and allowing the solvent to evaporate slowly at room temperature.[13]

[14]

Crystal Mounting: Carefully select a well-formed, defect-free crystal and mount it on a thin

glass fiber or loop.[19][21] The crystal is often coated in an oil (e.g., Paratone) and flash-

cooled in a stream of cold nitrogen gas (typically 100 K) to protect it from damage and

improve data quality.[21]

Data Collection: Place the mounted crystal on a goniometer in the X-ray diffractometer.[20]

An X-ray beam (e.g., Mo Kα radiation) is directed at the crystal.[13] The crystal is rotated,

and a detector records the diffraction pattern produced as the X-rays interact with the crystal

lattice.[19]

Structure Solution and Refinement: The collected diffraction data is processed using

specialized software to solve and refine the crystal structure, yielding the final atomic

coordinates and geometric parameters.[21]

Crystal Growth (Slow Evaporation) Select & Mount Single Crystal Mount on Goniometer & Cool (100 K) X-ray Data Collection Structure Solution & Refinement

Click to download full resolution via product page
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Workflow for Single-Crystal X-ray Diffraction analysis.

Determination of Aqueous Solubility by the Isothermal
Method
This classic method determines the solubility of a salt at a specific temperature by creating a

saturated solution.[22]

Methodology:

System Preparation: Add an excess amount of Ytterbium(III) chloride hexahydrate to a

known volume of deionized water in a sealed vessel.

Equilibration: Place the vessel in a constant-temperature water bath and agitate it

continuously (e.g., with a magnetic stirrer) for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached between the dissolved and undissolved salt.

Sample Collection: Once equilibrium is established, cease agitation and allow the

undissolved solid to settle. Carefully extract a known volume of the clear supernatant

solution, ensuring no solid particles are transferred. A syringe with a particle filter is

recommended.

Concentration Analysis: Determine the concentration of Yb³⁺ in the collected sample. This

can be done via gravimetric analysis (evaporating the solvent and weighing the residue) or,

more accurately, by techniques like complexometric titration with EDTA or Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS).[22]

Calculation: Calculate the solubility in units such as grams of solute per 100 g of solvent or

moles per liter.
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Add excess YbCl₃·6H₂O to water

Equilibrate at constant temperature with stirring

Allow solid to settle

Withdraw known volume of clear supernatant

Analyze Yb³⁺ concentration (e.g., titration, ICP-MS)

Calculate solubility

Click to download full resolution via product page

Protocol for determining salt solubility via the isothermal equilibrium method.

Applications in Research and Drug Development
The unique properties of the Yb³⁺ ion make Ytterbium(III) chloride hexahydrate a valuable

compound for the scientific community.

Catalysis: It functions as a water-tolerant Lewis acid catalyst for various organic

transformations, which are crucial steps in the synthesis of complex molecules and

pharmaceutical intermediates.[1]

Nanomaterial Precursor: It is a common precursor for synthesizing Yb³⁺-doped

nanoparticles. These nanoparticles are investigated for applications in bioimaging (as
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fluorescent probes), photovoltaics, and targeted drug delivery systems.

Biological Probe: The Yb³⁺ ion has an ionic radius similar to Ca²⁺, allowing it to substitute for

calcium in some biological binding sites.[3] This makes it a useful probe in techniques like

NMR to study the structure and function of calcium-binding proteins and ion channels, which

are critical drug targets.[2]

Biological System

Ca²⁺-Binding Site
(e.g., Ion Channel, Enzyme)

Ca²⁺ (Native Ion)

Binds & Activates

Yb³⁺ (Probe Ion)

Competitively Binds & Allows Spectroscopic Probing

Click to download full resolution via product page

Yb³⁺ as a competitive probe for Ca²⁺ binding sites in biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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